3-Methyloxazolidin-2-one Bis(1-phenyl-2l2-ethan-1-one) Gentamicin
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3-Methyloxazolidin-2-one Bis(1-phenyl-2l2-ethan-1-one) Gentamicin is a complex organic compound known for its unique molecular structure and significant applications in various scientific fields. This compound combines the properties of oxazolidinones and gentamicin, making it a valuable asset in both chemical synthesis and medicinal research.
Properties
Molecular Formula |
C36H48N4O15 |
|---|---|
Molecular Weight |
776.8 g/mol |
IUPAC Name |
benzyl N-[(1R,2S,3S,4R,5S)-2-[[(3aR,6R,7R,7aR)-7-hydroxy-1,3a-dimethyl-2-oxo-4,6,7,7a-tetrahydropyrano[4,3-d][1,3]oxazol-6-yl]oxy]-4-[(2S,3R,4R,5S,6R)-3-amino-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3-hydroxy-5-(phenylmethoxycarbonylamino)cyclohexyl]carbamate |
InChI |
InChI=1S/C36H48N4O15/c1-36-17-51-32(27(45)30(36)40(2)35(48)55-36)54-29-21(39-34(47)50-16-19-11-7-4-8-12-19)13-20(38-33(46)49-15-18-9-5-3-6-10-18)28(26(29)44)53-31-23(37)25(43)24(42)22(14-41)52-31/h3-12,20-32,41-45H,13-17,37H2,1-2H3,(H,38,46)(H,39,47)/t20-,21+,22+,23+,24+,25+,26-,27+,28+,29-,30+,31+,32+,36-/m0/s1 |
InChI Key |
FVWHEBQAGDNQKJ-QCQRRRGFSA-N |
Isomeric SMILES |
C[C@]12CO[C@@H]([C@@H]([C@H]1N(C(=O)O2)C)O)O[C@H]3[C@@H](C[C@@H]([C@H]([C@@H]3O)O[C@@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)N)NC(=O)OCC5=CC=CC=C5)NC(=O)OCC6=CC=CC=C6 |
Canonical SMILES |
CC12COC(C(C1N(C(=O)O2)C)O)OC3C(CC(C(C3O)OC4C(C(C(C(O4)CO)O)O)N)NC(=O)OCC5=CC=CC=C5)NC(=O)OCC6=CC=CC=C6 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-Methyloxazolidin-2-one Bis(1-phenyl-2l2-ethan-1-one) Gentamicin typically involves multiple steps:
Formation of 3-Methyloxazolidin-2-one: This step involves the cyclization of amino alcohols with carbonyl compounds under acidic or basic conditions.
Attachment of Bis(1-phenyl-2l2-ethan-1-one): This step requires the reaction of 3-Methyloxazolidin-2-one with phenylacetyl chloride in the presence of a base like triethylamine.
Coupling with Gentamicin: The final step involves the coupling of the intermediate product with gentamicin using coupling agents such as EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (Hydroxybenzotriazole).
Industrial Production Methods
Industrial production of this compound follows similar synthetic routes but on a larger scale, often utilizing automated reactors and continuous flow systems to enhance efficiency and yield. The use of high-purity reagents and stringent reaction conditions ensures the consistency and quality of the final product.
Chemical Reactions Analysis
Types of Reactions
3-Methyloxazolidin-2-one Bis(1-phenyl-2l2-ethan-1-one) Gentamicin undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate, leading to the formation of corresponding oxides.
Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4), resulting in the formation of reduced derivatives.
Substitution: Nucleophilic substitution reactions can occur, especially at the oxazolidinone ring, using reagents like alkyl halides or acyl chlorides.
Common Reagents and Conditions
Oxidation: Hydrogen peroxide (H2O2), potassium permanganate (KMnO4)
Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)
Substitution: Alkyl halides, acyl chlorides
Major Products
Scientific Research Applications
3-Methyloxazolidin-2-one Bis(1-phenyl-2l2-ethan-1-one) Gentamicin has a wide range of applications in scientific research:
Chemistry: Used as a chiral auxiliary in stereoselective synthesis, facilitating the formation of enantiomerically pure compounds.
Biology: Employed in the study of protein synthesis and antibiotic resistance mechanisms due to its structural similarity to known antibiotics.
Medicine: Investigated for its potential antibacterial properties, particularly against multidrug-resistant bacterial strains.
Industry: Utilized in the development of new materials and chemical processes, leveraging its unique reactivity and stability.
Mechanism of Action
The mechanism of action of 3-Methyloxazolidin-2-one Bis(1-phenyl-2l2-ethan-1-one) Gentamicin involves its interaction with bacterial ribosomes, inhibiting protein synthesis. This compound binds to the 50S subunit of the ribosome, preventing the formation of the initiation complex and subsequent protein elongation. This mechanism is similar to that of other oxazolidinone antibiotics, making it effective against a broad spectrum of bacteria.
Comparison with Similar Compounds
Similar Compounds
Linezolid: Another oxazolidinone antibiotic with a similar mechanism of action but different structural features.
Tedizolid: A newer oxazolidinone with enhanced potency and a broader spectrum of activity.
Gentamicin: An aminoglycoside antibiotic that shares part of the structure but differs significantly in its overall composition and mechanism.
Uniqueness
This compound’s unique structure and multifaceted applications make it a valuable subject of study in both academic and industrial research settings.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
